Cas no 1164-95-0 (Androsterone acetate)

Androsterone acetate structure
Androsterone acetate structure
Product Name:Androsterone acetate
CAS No:1164-95-0
MF:C21H32O3
MW:332.476986885071
CID:191689
PubChem ID:101996
Update Time:2025-04-19

Androsterone acetate Chemical and Physical Properties

Names and Identifiers

    • (3alpha,5alpha)-17-oxoandrostan-3-yl acetate
    • (3alpha,5alpha,14beta)-17-oxoandrostan-3-yl acetate
    • (3alpha,5alpha,8xi,9xi,14xi)-17-oxoandrostan-3-yl acetate
    • (3alpha,5alpha,9beta)-17-oxoandrostan-3-yl acetate
    • (3alpha,5alpha,9beta,14beta)-17-oxoandrostan-3-yl acetate
    • androsterone acetate
    • 5alpha-Androstan-3alpha-ol-17-one acetate
    • [(3R,5S,8R,9S,10S,13S,14S)-10,13-dimethyl-17-oxo-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-3-yl] acetate
    • CHEMBL2074705
    • DTXSID50922041
    • 1164-95-0
    • NS00045984
    • Acetic acid (3R,5S,8R,10S,13S)-10,13-dimethyl-17-oxo-hexadecahydro-cyclopenta[a]phenanthren-3-yl ester
    • AKOS015916502
    • 17-Oxoandrostan-3-yl acetate #
    • [(3R,5S,10S,13S)-10,13-dimethyl-17-oxo-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-3-yl] acetate
    • EINECS 214-612-2
    • BDBM50420243
    • 3alpha-acetoxy-5alpha-androstan-17-one
    • SCHEMBL604251
    • Androsterone acetate
    • Inchi: 1S/C21H32O3/c1-13(22)24-15-8-10-20(2)14(12-15)4-5-16-17-6-7-19(23)21(17,3)11-9-18(16)20/h14-18H,4-12H2,1-3H3/t14-,15+,16-,17-,18-,20-,21-/m0/s1
    • InChI Key: FDCINQSOYQUNKB-XVYLQWLCSA-N
    • SMILES: O(C(C)=O)[C@@H]1CC[C@@]2(C)[C@H](C1)CC[C@H]1[C@@H]3CCC([C@@]3(C)CC[C@H]21)=O

Computed Properties

  • Exact Mass: 332.23500
  • Monoisotopic Mass: 332.23514488g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 555
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 4.3
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Color/Form: Crystallization. Sublimation in high vacuum
  • PSA: 43.37000
  • LogP: 4.52990
  • Solubility: Not determined

Androsterone acetate Security Information

  • Hazard Category Code: 40-48
  • Safety Instruction: S22; S24/25
  • Hazardous Material Identification: Xn
  • Risk Phrases:R40; R48

Androsterone acetate Related Literature

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